Cas no 2228365-81-7 (2,2-diethoxyethane-1-sulfonyl fluoride)

• Product Name: 2,2-diethoxyethane-1-sulfonyl fluoride
• CAS No: 2228365-81-7
• MF: C₆H₁₃FO₄S
• MW: 200.228424787521
• CID: 6499493
• PubChem ID: 165605848
• Update Time: 2025-07-23

2,2-diethoxyethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,2-diethoxyethane-1-sulfonyl fluoride
• 2228365-81-7
• EN300-1582980

• Inchi： 1S/C6H13FO4S/c1-3-10-6(11-4-2)5-12(7,8)9/h6H,3-5H2,1-2H3
• InChI Key： NVNHMCJZYLGMNO-UHFFFAOYSA-N
• SMILES： S(CC(OCC)OCC)(=O)(=O)F

Computed Properties

• Exact Mass: 200.05185823g/mol
• Monoisotopic Mass: 200.05185823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61Ų

Additional information on 2,2-diethoxyethane-1-sulfonyl fluoride

Professional Introduction to 2,2-diethoxyethane-1-sulfonyl fluoride (CAS No: 2228365-81-7)

2,2-diethoxyethane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No) 2228365-81-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry, particularly in the modification of biomolecules and the development of novel therapeutic agents. The unique structural features of 2,2-diethoxyethane-1-sulfonyl fluoride make it a valuable intermediate in various chemical transformations, offering researchers a versatile tool for constructing complex molecular architectures.

The molecular structure of 2,2-diethoxyethane-1-sulfonyl fluoride consists of an ethane backbone substituted with two ethoxy groups and a sulfonyl fluoride moiety at the first carbon position. This configuration imparts distinct reactivity patterns that are highly useful in medicinal chemistry. The presence of the sulfonyl fluoride group (-SO₂F) is particularly noteworthy, as it can undergo nucleophilic substitution reactions to introduce sulfonamide or other functional groups, thereby facilitating the synthesis of biologically active compounds. Additionally, the ethoxy substituents contribute to the compound's solubility and stability under various reaction conditions, making it a preferred choice for industrial applications.

In recent years, 2,2-diethoxyethane-1-sulfonyl fluoride has been extensively studied for its role in the development of novel pharmaceuticals. One of the most promising applications of this compound is in the synthesis of sulfonamide-based drugs, which are known for their broad spectrum of biological activities. Sulfonamides have been widely used in antibiotics, anti-inflammatory agents, and even in targeted cancer therapies. The ability of 2,2-diethoxyethane-1-sulfonyl fluoride to serve as a precursor for these compounds has made it an indispensable tool in drug discovery pipelines. Researchers have leveraged its reactivity to develop new sulfonamide derivatives with enhanced pharmacological properties.

Moreover, 2,2-diethoxyethane-1-sulfonyl fluoride has found utility in the field of proteomics and protein modification. The sulfonyl fluoride group can be selectively introduced into proteins via reductive amination or other chemical strategies, allowing for site-specific labeling or conjugation with other molecules. This capability has been exploited in mass spectrometry-based proteomics to study protein-protein interactions and post-translational modifications. The compound's compatibility with various analytical techniques has made it a valuable asset for researchers seeking to unravel the complexities of protein function and regulation.

Recent advancements in synthetic methodologies have further expanded the applications of 2,2-diethoxyethane-1-sulfonyl fluoride. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at the sulfonyl position, generating novel scaffolds for drug discovery. These transformations have opened up new avenues for designing molecules with improved bioavailability and reduced toxicity. Additionally, flow chemistry approaches have been employed to streamline the synthesis of derivatives from 2,2-diethoxyethane-1-sulfonyl fluoride, enhancing scalability and efficiency.

The safety and handling of 2,2-diethoxyethane-1-sulfonyl fluoride are critical considerations in its application. While not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent exposure to skin and eyes. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound. Storage conditions should also be carefully controlled to maintain stability and prevent degradation.

In conclusion, 2 , 2 - di eth oxy eth ane - 1 - sul fon y l flu o r ide ( C A S N o : 22 28365 - 81 - 7 ) remains a cornerstone in modern chemical research due to its versatility and reactivity. Its role in synthesizing sulfonamide drugs , protein modification , and advanced material science underscores its importance across multiple disciplines . As scientific understanding progresses , it is likely that new applications for this compound will continue to emerge , further solidifying its place as a fundamental tool in both academic and industrial laboratories .